5-(Chlorosulfonyl)thiophene-2-carboxylic acid
Overview
Scientific Research Applications
Intermediate in Pharmaceutical and Herbicide Production
5-(Chlorosulfonyl)thiophene-2-carboxylic acid is an intermediate in the production of pharmaceuticals and herbicides. This compound is involved in complex chemical processes, where its recovery and reuse are crucial due to its usage of acetic acid as a solvent. It has been found that while azeotropic distillation is ineffective for its separation, extraction methods can successfully recover it for reuse (Wang Tian-gui, 2006).
Synthesis of Anti-inflammatory Agents
Derivatives of 5-(Chlorosulfonyl)thiophene-2-carboxylic acid, such as 5-substituted benzo[b]thiophene derivatives, have been synthesized and shown to possess potent anti-inflammatory activity. This highlights its role in the development of new anti-inflammatory medications (M. A. Radwan, M. A. Shehab, S. El-Shenawy, 2009).
Development of Spasmolytic Agents
Research into thiophene-based derivatives of 5-bromothiophene-2-carboxylic acid has led to the creation of compounds with significant spasmolytic effects. Some of these synthesized compounds have shown excellent efficacy, demonstrating the potential of 5-(Chlorosulfonyl)thiophene-2-carboxylic acid derivatives in treating spasms (N. Rasool, H. Ikram, A. Rashid, et al., 2020).
Liquid-crystalline Complexes
Novel supramolecular liquid-crystalline complexes have been derived from thiophene-2-carboxylic acids, demonstrating their application in the field of material science, specifically in the development of new liquid crystal materials (Hsi-Hwa Tso, Jy-Shih Wang, Chin-Yi Wu, Hong‐Cheu Lin, 1998).
Facilitation in Organic Synthesis
5-(Chlorosulfonyl)thiophene-2-carboxylic acid and its derivatives have been used in various organic synthesis processes, such as facilitating the synthesis of other complex molecules. This includes the preparation of arotinolol hydrochloride, showcasing its versatility in organic synthesis (L. Hongbin, T. Hui, Yang Dan, Jia Qinggang, 2011).
Industrial Chemical Processes
This compound is also significant in industrial chemical processes, such as the synthesis of 4,5-Dichlorothiophene-2-Carboxylic Acid. Its preparation involves steps like esterification, chlorination, and hydrolysis, indicating its role in complex industrial chemical procedures (Peng Wang, Min Ji, Fei Sha, 2014).
Future Directions
Mechanism of Action
Target of Action
Related compounds have been known to interact with various proteins and enzymes in the body .
Mode of Action
It is likely that the compound interacts with its targets through the formation of covalent bonds, given the presence of a sulfonyl chloride group, which is highly reactive .
Biochemical Pathways
Related compounds have been implicated in various biochemical pathways, including those involved in inflammation and pain perception .
Pharmacokinetics
Given its molecular weight of 22767 , it is likely that the compound is well-absorbed and distributed throughout the body. The presence of a carboxylic acid group suggests that it may undergo metabolism via phase II conjugation reactions .
Result of Action
Related compounds have been known to exert anti-inflammatory and analgesic effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of 5-(Chlorosulfonyl)thiophene-2-carboxylic acid. For instance, the compound’s storage temperature is recommended to be between 28°C to maintain its stability .
properties
IUPAC Name |
5-chlorosulfonylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClO4S2/c6-12(9,10)4-2-1-3(11-4)5(7)8/h1-2H,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWVXNSQOBHTXGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)S(=O)(=O)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20507445 |
Source
|
| Record name | 5-(Chlorosulfonyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20507445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10216-12-3 |
Source
|
| Record name | 5-(Chlorosulfonyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20507445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(chlorosulfonyl)thiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-6-hydroxy-2-[(2E)-3-phenylprop-2-en-1-ylidene]-1-benzofuran-3(2H)-one](/img/structure/B3024435.png)
acetic acid](/img/structure/B3024443.png)
![(2Z)-{2-[(chloroacetyl)amino]-1,3-thiazol-4-yl}(methoxyimino)acetic acid](/img/structure/B3024444.png)
